Cas no 2228714-78-9 (tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate
• CAS No: 2228714-78-9
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6056369
• PubChem ID: 165695102
• Update Time: 2025-07-22

tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate
• EN300-1901598
• 2228714-78-9
• tert-butyl 3-[1-(1-aminoethyl)cyclopropyl]morpholine-4-carboxylate

• Inchi： 1S/C14H26N2O3/c1-10(15)14(5-6-14)11-9-18-8-7-16(11)12(17)19-13(2,3)4/h10-11H,5-9,15H2,1-4H3
• InChI Key： BLHSANCZPBJLPJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate

Research Update on tert-Butyl 3-1-(1-Aminoethyl)cyclopropylmorpholine-4-carboxylate (CAS: 2228714-78-9) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate (CAS: 2228714-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl and morpholine moieties contribute to its stability and ability to interact with biological targets, making it a valuable scaffold for drug development. Researchers have successfully employed this compound in the design of inhibitors targeting enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to develop potent and selective kinase inhibitors. The research demonstrated that modifications to the aminoethyl and carboxylate groups of the molecule could significantly enhance its binding affinity and pharmacokinetic properties. These findings underscore the versatility of tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate in medicinal chemistry.

Another area of interest is the compound's potential application in central nervous system (CNS) therapeutics. Preliminary in vitro and in vivo studies suggest that derivatives of this molecule exhibit promising blood-brain barrier permeability, making them candidates for treating neurological disorders. However, further optimization is required to address challenges related to metabolic stability and toxicity.

From a synthetic chemistry perspective, advancements have been made in the efficient production of tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate. Recent protocols emphasize green chemistry principles, reducing the use of hazardous reagents and improving yields. These developments are critical for scaling up production to meet the demands of preclinical and clinical studies.

In conclusion, tert-butyl 3-1-(1-aminoethyl)cyclopropylmorpholine-4-carboxylate (CAS: 2228714-78-9) represents a promising compound with diverse applications in drug discovery and development. Ongoing research aims to explore its full therapeutic potential while addressing existing limitations. The integration of computational modeling and high-throughput screening techniques is expected to further accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles.